N-(2-bromophenyl)-2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetamide

• Molecular Formula: C22H20Br2N2O3S
• Molecular Weight: 552.3 g/mol
• IUPAC Name: N-(2-bromophenyl)-2-[(4-bromophenyl)sulfonyl-[(4-methylphenyl)methyl]amino]acetamide
• InChI: InChI=1S/C22H20Br2N2O3S/c1-16-6-8-17(9-7-16)14-26(30(28,29)19-12-10-18(23)11-13-19)15-22(27)25-21-5-3-2-4-20(21)24/h2-13H,14-15H2,1H3,(H,25,27)
• InChI Key: QMYFTSXDWUFYHD-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CN(CC(=O)NC2=CC=CC=C2Br)S(=O)(=O)C3=CC=C(C=C3)Br

Description

N-(2-bromophenyl)-2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetamide, also known as BPSA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BPSA is a sulfonamide-based compound that has been synthesized through a multi-step process involving the reaction of 2-bromoaniline with p-toluenesulfonyl chloride, followed by the reaction with 4-bromobenzylamine and finally with acetic anhydride.

Mechanism of Action

The mechanism of action of N-(2-bromophenyl)-2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and proteins. N-(2-bromophenyl)-2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetamide has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a crucial role in the regulation of pH in the body. N-(2-bromophenyl)-2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetamide has also been shown to inhibit the activity of histone deacetylases, a class of enzymes that regulate gene expression.
Biochemical and Physiological Effects
N-(2-bromophenyl)-2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetamide has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that N-(2-bromophenyl)-2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetamide inhibits the growth of cancer cells and induces apoptosis, or programmed cell death. N-(2-bromophenyl)-2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetamide has also been shown to reduce inflammation and oxidative stress in animal models of diabetes and arthritis. Additionally, N-(2-bromophenyl)-2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetamide has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-bromophenyl)-2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetamide is its versatility in various applications. N-(2-bromophenyl)-2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetamide can be used as a building block for the synthesis of new materials with unique properties, as well as a tool for studying protein-protein interactions and enzyme inhibition. However, one of the limitations of N-(2-bromophenyl)-2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetamide is its low solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for the research and development of N-(2-bromophenyl)-2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetamide. One area of focus is the optimization of the synthesis method to improve the yield and purity of the compound. Another area of focus is the investigation of the mechanism of action of N-(2-bromophenyl)-2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetamide to better understand its potential applications in various fields. Additionally, the development of new materials and drugs based on N-(2-bromophenyl)-2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetamide is an area of ongoing research.

Synthesis Methods

N-(2-bromophenyl)-2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetamide has been synthesized through a multi-step process involving the reaction of 2-bromoaniline with p-toluenesulfonyl chloride, followed by the reaction with 4-bromobenzylamine, and finally with acetic anhydride. The reaction mechanism involves the formation of an amide bond between the amine and the carbonyl group of the acetic anhydride. The final product is obtained through purification by column chromatography and recrystallization.

Scientific Research Applications

N-(2-bromophenyl)-2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, N-(2-bromophenyl)-2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetamide has been investigated as a potential drug candidate for the treatment of cancer, diabetes, and inflammation. In biochemistry, N-(2-bromophenyl)-2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetamide has been used as a tool to study protein-protein interactions and enzyme inhibition. In materials science, N-(2-bromophenyl)-2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]acetamide has been used as a building block for the synthesis of new materials with unique properties.